Cas no 55791-57-6 (Benzoic acid, 4-(dodecylamino)-)

• Product Name: Benzoic acid, 4-(dodecylamino)-
• CAS No: 55791-57-6
• MF: C₁₉H₃₁NO₂
• MW: 305.454945802689
• CID: 350894
• PubChem ID: 17763043
• Update Time: 2025-04-19

Benzoic acid, 4-(dodecylamino)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(dodecylamino)-
• 4-(dodecylamino)benzoic acid
• DTXSID20590877
• 55791-57-6
• SCHEMBL6372020
• 4-Dodecylamino-benzoic acid
• CHEMBL29287

• Inchi： 1S/C19H31NO2/c1-2-3-4-5-6-7-8-9-10-11-16-20-18-14-12-17(13-15-18)19(21)22/h12-15,20H,2-11,16H2,1H3,(H,21,22)
• InChI Key： XJPFHIYOQHZAOW-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)NCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 305.23563
• Monoisotopic Mass: 305.235479232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 13
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33